Cas no 581065-97-6 (SPDP-PEG4-acid)

• Product Name: SPDP-PEG4-acid
• CAS No: 581065-97-6
• MF: C₁₉H₃₀N₂O₇S₂
• MW: 462.580703258514
• CID: 3045747
• PubChem ID: 51341021
• Update Time: 2025-07-18

SPDP-PEG4-acid Chemical and Physical Properties

Names and Identifiers

• SPDP-PEG4-acid
• SPDP-PEG4-COOH
• Opss-peg(4)-cooh
• SDPD-PEG4-COOH
• Propanoic acid, 3-[[13-oxo-15-(2-pyridinyldithio)-3,6,9-trioxa-12-azapentadec-1-yl]oxy]-
• MFCD13185000
• MS-28506
• BP-21939
• OPSS-PEG4-CH2CH2COOH
• DA-58036
• CS-0115253
• 3-[2-[2-[2-[2-[3-(pyridin-2-yldisulfanyl)propanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• 3-oxo-1-(pyridin-2-yldisulfanyl)-7,10,13,16-tetraoxa-4-azanonadecan-19-oic acid
• OPSS-PEG4-COOH
• C70516
• 4,7,10,13-Tetraoxa-16-azanonadecanoic acid,17-oxo-19-(2-pyridinyldithio)-
• 581065-97-6
• AKOS030213532
• 3-[[13-Oxo-15-(2-pyridinyldithio)-3,6,9-trioxa-12-azapentadec-1-yl]oxy]propanoic acid
• N-[3-(o-Pyridyldisulfido)propanoyl]-15-amino-4,7,10,13-tetraoxa-pentadecanoic acid
• DTXSID301127165
• HY-141352

• Inchi： 1S/C19H30N2O7S2/c22-17(5-16-29-30-18-3-1-2-6-21-18)20-7-9-26-11-13-28-15-14-27-12-10-25-8-4-19(23)24/h1-3,6H,4-5,7-16H2,(H,20,22)(H,23,24)
• InChI Key： IJDPYTZOKIVWAN-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCOCCOCCOCCOCCNC(=O)CCSSC1=NC=CC=C1

Computed Properties

• Exact Mass: 462.14944365g/mol
• Monoisotopic Mass: 462.14944365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 20
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 167Ų

Experimental Properties

• Color/Form: Solid powder

SPDP-PEG4-acid Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on SPDP-PEG4-acid

SPDP-PEG4-acid (CAS No. 581065-97-6): A Versatile Linker for Bioconjugation and Drug Delivery

SPDP-PEG4-acid (CAS No. 581065-97-6) is a highly versatile and widely used reagent in the field of bioconjugation and drug delivery. This compound, also known as Sulfo-Succinimidyl 4-(N-Maleimidomethyl) Cyclohexane-1-Carboxylate (SMCC)-PEG4-acid, is a bifunctional linker that combines the reactivity of a maleimide group with the flexibility and solubility-enhancing properties of a PEG (polyethylene glycol) spacer. The PEG4 segment in SPDP-PEG4-acid provides increased water solubility and reduced immunogenicity, making it an ideal choice for various biomedical applications.

The maleimide group in SPDP-PEG4-acid is highly reactive towards thiol groups, allowing for efficient and site-specific conjugation to cysteine residues in proteins or other biomolecules. This property makes SPDP-PEG4-acid an essential tool in the development of targeted drug delivery systems, immunoassays, and diagnostic agents. The sulfo-succinimidyl ester group, on the other hand, reacts with primary amines, enabling the formation of stable amide bonds with proteins or other amine-containing molecules.

Recent advancements in the field of bioconjugation have highlighted the importance of SPDP-PEG4-acid in creating highly stable and functional conjugates. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of SPDP-PEG4-acid to conjugate therapeutic antibodies with small molecule drugs, resulting in improved pharmacokinetic properties and enhanced therapeutic efficacy. The PEG spacer in SPDP-PEG4-acid was found to significantly reduce renal clearance and increase circulation time, thereby improving the overall performance of the conjugated drug.

In addition to its applications in drug delivery, SPDP-PEG4-acid has also been utilized in the development of imaging agents for diagnostic purposes. A research team at Harvard University used SPDP-PEG4-acid to conjugate near-infrared (NIR) fluorophores to targeting peptides, enabling high-resolution imaging of specific biological processes. The flexibility and solubility provided by the PEG segment were crucial in achieving optimal signal-to-noise ratios and minimizing background interference.

The versatility of SPDP-PEG4-acid extends beyond its use as a linker for bioconjugation. It has also been employed in the synthesis of polymer-based nanoparticles for controlled drug release. A study published in Biomaterials reported the use of SPDP-PEG4-acid to functionalize the surface of poly(lactic-co-glycolic acid) (PLGA) nanoparticles with targeting ligands. The resulting nanoparticles exhibited enhanced cellular uptake and improved therapeutic outcomes in preclinical models of cancer.

The safety profile of SPDP-PEG4-acid is another important consideration for its widespread use in biomedical applications. Extensive toxicity studies have shown that SPDP-PEG4-acid is well-tolerated at therapeutic concentrations, with minimal adverse effects on cellular viability or function. This favorable safety profile, combined with its high reactivity and functional versatility, makes SPDP-PEG4-acid an indispensable reagent in modern biotechnology and pharmaceutical research.

In conclusion, SPDP-PEG4-acid (CAS No. 581065-97-6) is a powerful tool for bioconjugation and drug delivery, offering a unique combination of reactivity, flexibility, and biocompatibility. Its ability to form stable conjugates with proteins, peptides, and small molecules makes it an essential component in the development of advanced therapeutic agents and diagnostic tools. As research continues to advance, the applications of SPDP-PEG4-acid are likely to expand further, contributing to significant advancements in healthcare and biotechnology.